Cas no 2680771-76-8 (benzyl 4-hydroxy-octahydro-1H-isoindole-2-carboxylate)

• Product Name: benzyl 4-hydroxy-octahydro-1H-isoindole-2-carboxylate
• CAS No: 2680771-76-8
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 6163042
• PubChem ID: 165912215
• Update Time: 2025-07-18

benzyl 4-hydroxy-octahydro-1H-isoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680771-76-8
• benzyl 4-hydroxy-octahydro-1H-isoindole-2-carboxylate
• EN300-7167653

• Inchi： 1S/C16H21NO3/c18-15-8-4-7-13-9-17(10-14(13)15)16(19)20-11-12-5-2-1-3-6-12/h1-3,5-6,13-15,18H,4,7-11H2
• InChI Key： TZHGTNYOHDVERN-UHFFFAOYSA-N
• SMILES： OC1CCCC2CN(C(=O)OCC3C=CC=CC=3)CC21

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl 4-hydroxy-octahydro-1H-isoindole-2-carboxylate

Benzyl 4-Hydroxy-Octahydro-1H-Isoindole-2-Carboxylate (CAS No. 2680771-76-8): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, benzyl 4-hydroxy-octahydro-1H-isoindole-2-carboxylate (CAS No. 2680771-76-8) has emerged as a compound of significant interest. This molecule, characterized by its unique isoindole backbone and benzyl ester functional group, is increasingly studied for its potential applications in drug discovery and material science. Its structural complexity and functional versatility make it a focal point for researchers exploring novel bioactive molecules.

The octahydro-1H-isoindole core of this compound is a saturated bicyclic system, which contributes to its stability and conformational flexibility. The presence of a 4-hydroxy group further enhances its reactivity, enabling it to participate in hydrogen bonding and other intermolecular interactions. These features are critical in the design of small-molecule therapeutics, where such properties can influence bioavailability and target binding affinity.

Recent trends in AI-driven drug discovery and computational chemistry have brought attention to compounds like benzyl 4-hydroxy-octahydro-1H-isoindole-2-carboxylate. Researchers are leveraging machine learning algorithms to predict its interactions with biological targets, reducing the time and cost associated with traditional screening methods. This aligns with the growing demand for sustainable and efficient drug development processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in green chemistry. With increasing emphasis on environmentally friendly synthesis methods, the benzyl ester moiety in this molecule offers opportunities for catalytic transformations under mild conditions. This resonates with the global push toward sustainable chemical manufacturing, a hot topic in both academic and industrial circles.

From a synthetic perspective, benzyl 4-hydroxy-octahydro-1H-isoindole-2-carboxylate can serve as a versatile intermediate. Its carboxylate group allows for further derivatization, making it a valuable building block in the synthesis of more complex structures. This aligns with the broader trend of fragment-based drug design, where small, modular compounds are used to construct larger, pharmacologically active molecules.

In conclusion, benzyl 4-hydroxy-octahydro-1H-isoindole-2-carboxylate (CAS No. 2680771-76-8) represents a promising candidate for future research across multiple disciplines. Its structural features, combined with the evolving landscape of AI-assisted chemistry and sustainability, position it as a molecule worth watching in the years to come.